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Extensive research has revealed that SOLVENT RED 195 is an industrial solvent dye primarily
used for coloring plastics, resins, and fibers. There is no scientific literature or evidence to
support its application in biological research, specifically for visualizing endocytic pathways. Its
chemical properties, such as solubility in organic solvents and high heat stability, are tailored
for industrial applications and are not compatible with live cell imaging or aqueous biological
systems.

Key Characteristics of SOLVENT RED 195:

Industrial Applications: SOLVENT RED 195 is commercially known by various names including
Transparent Red 2B, Thermoplast Red 454, and Sandoplast Red BB.[1][2] Its primary function
Is to impart a bluish-red color to a variety of plastics such as polystyrene (PS), acrylonitrile
butadiene styrene (ABS), and polyethylene terephthalate (PET).[1][2][3]

Physical and Chemical Properties: The dye exhibits high thermal stability, with a melting point
of approximately 216°C and heat resistance in polystyrene up to 300°C.[1][4] It is soluble in
various organic solvents like acetone, butyl acetate, and methylbenzene, but its water solubility
is extremely low, making it unsuitable for introduction into cellular environments.[1][4]
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Established Methods for Visualizing Endocytic
Pathways:

For researchers interested in visualizing endocytic pathways, a variety of well-established
fluorescent probes and methods are available. These techniques utilize molecules that are
readily taken up by cells through endocytosis and can be tracked using fluorescence
microscopy.

Fluid-Phase Endocytosis Probes: Fluorescently labeled dextrans and Lucifer yellow are
commonly used to label endocytic vesicles.[5] These probes are internalized by cells through
fluid-phase endocytosis, also known as pinocytosis.[5]

Receptor-Mediated Endocytosis Probes: This pathway can be visualized using fluorescently
labeled ligands that bind to specific cell surface receptors, such as FITC-labeled transferrin for
the transferrin receptor.[5]

pH-Sensitive Dyes: Probes like pHrodo™ dyes are designed to fluoresce only in the acidic
environment of endosomes and lysosomes, allowing for the specific tracking of cargo
progression through the endocytic pathway.[6][7]

Live-Cell Imaging Probes: A variety of commercially available dyes, such as LysoTracker™ and
BioTracker™ probes, are available for real-time visualization of endocytic compartments in
living cells.[8]

Experimental Workflow for a Generic Endocytosis
Assay:

The following diagram illustrates a general workflow for a typical endocytosis experiment using
a suitable fluorescent probe.
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Caption: General workflow for a live-cell endocytosis imaging experiment.

Clathrin-Mediated Endocytosis Pathway:

A major route for cellular uptake is clathrin-mediated endocytosis. This process involves the
assembly of a clathrin coat on the plasma membrane, leading to the formation of an
invaginated pit that eventually pinches off to form a vesicle.
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Caption: Key steps of the clathrin-mediated endocytosis pathway.
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In conclusion, SOLVENT RED 195 is not a viable tool for biological imaging. Researchers
should utilize established and validated fluorescent probes for the accurate and reliable
visualization of endocytic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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